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Compound of Interest

Compound Name: -hydroxy Alprazolam

Cat. No.: B13835300 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when working with psychoactive compounds like α-hydroxy
Alprazolam. This metabolite of Alprazolam requires stringent handling protocols due to its

potential hazards. This guide provides essential, immediate safety and logistical information,

including operational procedures and disposal plans, to foster a culture of safety and precision

in the laboratory.

Hazard Identification and Safety Recommendations
α-hydroxy Alprazolam is classified as a hazardous substance. According to safety data

sheets (SDS), it is harmful if swallowed, in contact with skin, or if inhaled.[1] When dissolved in

a flammable solvent like methanol, the mixture is considered highly flammable and toxic, with

the potential to cause organ damage.[2][3] Therefore, adherence to strict safety protocols is

mandatory.

Personal Protective Equipment (PPE)
The primary defense against exposure is the correct and consistent use of appropriate

personal protective equipment. The following table summarizes the recommended PPE for

handling α-hydroxy Alprazolam, based on guidelines for similar hazardous compounds.[4]
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PPE Category Item
Specifications and
Recommendations

Eye Protection Safety Goggles or Face Shield

Use chemical splash goggles

that provide a complete seal

around the eyes.[4] A face

shield can be worn over

goggles for additional

protection. Standard

eyeglasses are insufficient.

Hand Protection Double Gloving

Wear two pairs of nitrile

gloves. The outer glove should

be changed immediately upon

contamination and at regular

intervals.[4] Personal hygiene

is a key element of effective

hand care.[2]

Body Protection
Disposable Coveralls or

Dedicated Lab Coat

Disposable coveralls made of

materials like Tyvek® are

recommended to protect

against chemical splashes and

dust.[4] Alternatively, a

dedicated, professionally

laundered lab coat should be

worn over personal clothing. A

PVC apron may be necessary

if there is a risk of severe

exposure.[2]

Respiratory Protection Respirator For procedures with a high

potential for aerosol or dust

generation, a Powered Air-

Purifying Respirator (PAPR)

with a full facepiece is

recommended.[4] For lower-

risk activities, a reusable half

or full-facepiece respirator with
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P100/FFP3 particulate filters

should be used.[4] A proper fit

test is mandatory.

Foot Protection Shoe Covers

Disposable shoe covers must

be worn in the designated

handling area and removed

before exiting to prevent the

spread of contamination.[4]

For handling flammable

solutions, non-sparking safety

or conductive footwear should

be considered.[2]

Quantitative Safety Data
The following table summarizes key quantitative data and hazard statements for α-hydroxy
Alprazolam.

Parameter Value / Statement

Chemical Formula C₁₇H₁₃ClN₄O

CAS Number 37115-43-8[1][2]

Hazard Statements (Solid)
H302: Harmful if swallowed.[1] H312: Harmful in

contact with skin.[1] H332: Harmful if inhaled.[1]

Hazard Statements (in Methanol)

H225: Highly flammable liquid and vapour.[2]

H301+H311+H331: Toxic if swallowed, in

contact with skin or if inhaled.[3] H370: Causes

damage to organs.[2][3]

Storage

Store in a well-ventilated place. Keep cool.[2]

Keep receptacle tightly sealed.[1]

Recommended storage condition is to freeze.[5]

Poisons Schedule S4 (Australia)[2]
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Operational and Disposal Plans
A systematic workflow is crucial for minimizing exposure and ensuring a safe laboratory

environment. The following diagram illustrates the key phases for handling α-hydroxy
Alprazolam, from preparation to disposal.
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Workflow for Handling α-hydroxy Alprazolam

Preparation Phase

Handling Phase

Post-Handling Phase

1. Area Preparation
- Designate handling area (fume hood/glove box)

- Ensure spill kit is available

2. Don PPE
- Follow guidelines in Table 1

3. Experimental Work
- Keep containers sealed when not in use

- Minimize dust and aerosol generation

4. Decontamination
- Clean work surfaces and equipment

5. Doff PPE
- Remove PPE in the correct order to avoid contamination

6. Waste Disposal
- Segregate and label hazardous waste

- Follow institutional and local regulations

Click to download full resolution via product page

Caption: Logical workflow for handling α-hydroxy Alprazolam.
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Experimental Protocols: Step-by-Step Guidance
1. Area Preparation:

All handling of solid α-hydroxy Alprazolam and its solutions should occur within a

designated controlled area, such as a chemical fume hood or a glove box, to contain any

potential dust or aerosols.[4]

Ensure that a spill kit and appropriate decontamination solutions are readily available before

beginning work.

The work area should be clean and free of clutter.

2. Personal Protective Equipment (PPE):

Before entering the designated handling area, don the appropriate PPE as detailed in the

table above.

Ensure all PPE is correctly fitted and in good condition.

3. Experimental Work:

Keep containers of α-hydroxy Alprazolam tightly sealed when not in use.[1]

When weighing or transferring the solid compound, do so carefully to prevent the generation

of dust.

If creating solutions, add the solid to the solvent slowly to avoid splashing.

Work with the smallest quantities necessary for the experiment.

Avoid all personal contact, including inhalation.[2] Do not eat, drink, or smoke in the handling

area.[2]

4. Decontamination:

After handling is complete, decontaminate all work surfaces, equipment, and glassware.
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Follow your institution's established procedures for decontamination of surfaces exposed to

potent compounds.

5. Doffing PPE:

Remove PPE carefully in the designated doffing area to avoid cross-contamination.

Typically, outer gloves are removed first, followed by the gown or coverall, then inner gloves.

Respiratory and eye protection are usually removed last.

Wash hands thoroughly after removing all PPE.[6]

6. Disposal Plan:

All waste contaminated with α-hydroxy Alprazolam, including disposable PPE, weighing

papers, and pipette tips, must be treated as hazardous waste.

Segregate this waste into clearly labeled, sealed containers.[7]

The primary method for disposal is through a licensed hazardous waste contractor.[7]

Follow all institutional, local, state, and federal regulations for the disposal of hazardous and

potentially controlled substance waste.[2][7] Never dispose of this compound down the drain

or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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